N-{2-(4-chlorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide

• IUPAC Name: N-[(E)-1-(4-chlorophenyl)-3-(naphthalen-2-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H17ClN2O3/c25-19-10-7-16(8-11-19)14-21(27-24(29)22-6-3-13-30-22)23(28)26-20-12-9-17-4-1-2-5-18(17)15-20/h1-15H,(H,26,28)(H,27,29)/b21-14+
• InChI Key: KVMZVHVPGIQHGZ-KGENOOAVSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)C(=CC3=CC=C(C=C3)Cl)NC(=O)C4=CC=CO4
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)/C(=C\C3=CC=C(C=C3)Cl)/NC(=O)C4=CC=CO4
• Molecular Formula: C24H17ClN2O3
• Molecular Weight: 416.9 g/mol

Description

N-{2-(4-chlorophenyl)-1-[(2-naphthylamino)carbonyl]vinyl}-2-furamide, commonly known as CAY10512, is a synthetic compound that belongs to the class of furan derivatives. It has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

CAY10512 acts as a positive allosteric modulator of GABA receptors, which are responsible for inhibiting neuronal activity in the brain. By enhancing the activity of GABA receptors, CAY10512 can reduce neuronal excitability and prevent seizures. It can also produce anxiolytic effects by reducing anxiety-related behaviors in animal models.
Biochemical and Physiological Effects:
CAY10512 has been shown to have a number of biochemical and physiological effects, including modulation of GABA receptor activity, reduction of neuronal excitability, and anxiolytic and anticonvulsant effects. It has also been shown to have a low toxicity profile, making it a potentially safe candidate for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of CAY10512 is its ability to modulate GABA receptor activity, which makes it a potentially useful tool for studying the role of GABA receptors in various neurological disorders. However, one limitation of CAY10512 is its relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for research involving CAY10512. One area of interest is the development of more potent analogs of CAY10512 that could be used to study the role of GABA receptors in greater detail. Another area of interest is the potential use of CAY10512 as a therapeutic agent for the treatment of anxiety and epilepsy. Further research is also needed to determine the long-term safety and efficacy of CAY10512 in animal models and humans.

Synthesis Methods

CAY10512 can be synthesized using a multistep process involving the reaction of 4-chlorobenzaldehyde with 2-naphthylamine to form 2-(4-chlorophenyl)benzimidazole. This intermediate is then reacted with furan-2-carboxylic acid chloride to produce CAY10512.

Scientific Research Applications

CAY10512 has been extensively studied for its potential applications in the field of neuroscience. It has been shown to modulate the activity of GABA receptors, which are important for regulating neuronal activity in the brain. CAY10512 has also been shown to have anxiolytic and anticonvulsant effects in animal models, making it a potential candidate for the treatment of anxiety and epilepsy.